3-(1-(2-(1H-pyrrol-1-yl)acetyl)azetidin-3-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-(2-pyrrol-1-ylacetyl)azetidin-3-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C12H14N4O3/c17-10-5-13-12(19)16(10)9-6-15(7-9)11(18)8-14-3-1-2-4-14/h1-4,9H,5-8H2,(H,13,19)
• InChI Key: JDAPQODJGAVNEO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C=CC=C2)N3C(=O)CNC3=O
• Molecular Formula: C12H14N4O3
• Molecular Weight: 262.26 g/mol

Description

“3-(1-(2-(1H-pyrrol-1-yl)acetyl)azetidin-3-yl)imidazolidine-2,4-dione” is a complex organic compound. It contains several functional groups and rings, including a pyrrole ring, an azetidine ring, and an imidazolidine ring. The compound is not intended for human or veterinary use and is available for research use only.

Synthesis Analysis

The synthesis of such compounds often involves complex procedures. For instance, the synthesis of pyrrole-substituted azetidinones has been achieved in good to excellent yield with high diastereoselectivity in a single-pot operation. A green and practical method for the synthesis of 3-pyrrole-substituted 2-azetidinones using catalytic amounts of molecular iodine under microwave irradiation has also been developed.

Molecular Structure Analysis

The molecular formula of the compound is C12H14N4O3. It contains a pyrrole ring, which is a five-membered aromatic heterocycle, consisting of four carbon atoms and a nitrogen atom. The azetidine ring is a four-membered cyclic amine. The imidazolidine ring is a five-membered ring containing three carbon atoms, two nitrogen atoms, and two double bonds.

Scientific Research Applications

Other Potential Applications

Beyond the mentioned fields, imidazole-containing compounds have been explored for their trypanocidal, antihelmintic, and antifungal activities. .

Future Directions

Spiro-heterocycles, which include structures similar to the given compound, have received special attention in medicinal chemistry due to their promising biological activity. Further exploitation of these structures could yield biologically active new chemical entities exhibiting a variety of activities. Therefore, the future directions in the study of such compounds could involve exploring their potential therapeutic applications and developing more efficient synthetic methodologies.